Cas no 1268095-82-4 (5-(4-Methoxyphenyl)nicotinonitrile)

• Product Name: 5-(4-Methoxyphenyl)nicotinonitrile
• CAS No: 1268095-82-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1033605
• PubChem ID: 71303525
• Update Time: 2025-04-20

5-(4-Methoxyphenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)nicotinonitrile
• 5-(4-methoxyphenyl)pyridine-3-carbonitrile
• 1268095-82-4
• DTXSID40744996
• J-516259
• A1-53484
• DB-295738

• Inchi： 1S/C13H10N2O/c1-16-13-4-2-11(3-5-13)12-6-10(7-14)8-15-9-12/h2-6,8-9H,1H3
• InChI Key： YDEYESUTSSYDQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC=C(C#N)C=1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines